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Compound of Interest

Compound Name: Iodoacetyl-PEG4-biotin

Cat. No.: B11931333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Iodoacetyl-PEG4-biotin is a versatile, sulfhydryl-reactive biotinylation reagent widely

employed in life sciences research. This guide provides a comprehensive overview of its

chemical structure, properties, and applications, with a focus on practical experimental

considerations.

Core Concepts: Structure and Functionality
Iodoacetyl-PEG4-biotin is a heterobifunctional molecule that consists of three key

components:

Iodoacetyl Group: This functional group is highly reactive towards free sulfhydryl (thiol)

groups, such as those found on the side chains of cysteine residues in proteins. The reaction

forms a stable and irreversible thioether bond.

Polyethylene Glycol (PEG) Spacer (PEG4): A tetraethylene glycol linker separates the

iodoacetyl group and the biotin moiety. This hydrophilic spacer arm enhances the water

solubility of the reagent and the resulting biotinylated molecule, which can reduce

aggregation.[1] The length of the spacer also minimizes steric hindrance, facilitating the

interaction between the biotin and its binding partners.
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Biotin: A vitamin with an exceptionally high affinity for avidin and streptavidin proteins. This

strong and specific interaction is the foundation for numerous detection, purification, and

immobilization assays.

The chemical structure of Iodoacetyl-PEG4-biotin enables the specific and covalent

attachment of a biotin label to proteins and other molecules containing free sulfhydryl groups.

This "tagging" allows for the subsequent detection or isolation of the labeled molecule using

avidin or streptavidin-based techniques.

Physicochemical Properties
A summary of the key quantitative properties of Iodoacetyl-PEG4-biotin is presented in the

table below for easy reference and comparison.

Property Value

Molecular Formula C₂₂H₃₉IN₄O₇S

Molecular Weight 630.54 g/mol

Exact Mass 630.16 Da

Spacer Arm Length ~27.1 Å

Solubility

Soluble in organic solvents such as

Dimethylformamide (DMF) and Dimethyl

sulfoxide (DMSO). Must be dissolved in an

organic solvent before dilution in aqueous

buffers.[1][2]

Reactive Group Iodoacetyl

Target Moiety Sulfhydryl groups (-SH)

Resulting Bond Thioether (irreversible)

Optimal Reaction pH 7.5 - 8.5[3]

Storage Conditions
Store at -20°C, desiccated and protected from

light.[4]
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Reaction Mechanism and Experimental Workflow
The fundamental reaction of Iodoacetyl-PEG4-biotin involves the nucleophilic substitution of

the iodine atom by the sulfur atom of a thiol group. This results in the formation of a stable

thioether linkage.

Protein-SH
(Cysteine Residue)

Biotinylated Protein
(Stable Thioether Bond)

+ Iodoacetyl-PEG4-biotin
(pH 7.5-8.5)

Iodoacetyl-PEG4-biotin

HI
(Byproduct)

Click to download full resolution via product page

Reaction of Iodoacetyl-PEG4-biotin with a protein sulfhydryl group.

A typical experimental workflow for biotinylating a protein with Iodoacetyl-PEG4-biotin and

subsequent purification is outlined below.
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1. Sample Preparation

2. Biotinylation Reaction

3. Purification

4. Analysis

Prepare Protein Solution
in Thiol-Free Buffer

Reduce Disulfide Bonds
(if necessary, e.g., with DTT/TCEP)

Remove Reducing Agent
(e.g., Desalting Column)

Add Biotin Reagent to
Protein Solution (3-5 fold molar excess)

Dissolve Iodoacetyl-PEG4-biotin
in DMF or DMSO

Incubate in the Dark
(e.g., 90 min at room temperature)

Remove Excess Biotin Reagent
(e.g., Desalting Column or Dialysis)

Collect Biotinylated Protein

Quantify Biotin Incorporation
(e.g., HABA Assay)

Downstream Applications
(e.g., Western Blot, Affinity Purification)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b11931333?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b11931333?utm_src=pdf-custom-synthesis
https://www.proteochem.com/protocols/NHS-Biotin-Biotinylation-Protocol.pdf
https://www.medchemexpress.com/iodoacetyl-peg4-biotin.html?locale=ja-JP
https://www.researchgate.net/file.PostFileLoader.html?id=5894e43148954c96ff6198d6&assetKey=AS%3A457771981250560%401486152753081
https://attogene.com/wp-content/uploads/2024/01/CO2028_Instruction_Booklet.pdf
https://www.benchchem.com/product/b11931333#iodoacetyl-peg4-biotin-chemical-structure-and-properties
https://www.benchchem.com/product/b11931333#iodoacetyl-peg4-biotin-chemical-structure-and-properties
https://www.benchchem.com/product/b11931333#iodoacetyl-peg4-biotin-chemical-structure-and-properties
https://www.benchchem.com/product/b11931333#iodoacetyl-peg4-biotin-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11931333?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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